Cas no 1346600-06-3 (rac Deoxy-O-desmethyl Venlafaxine-d6)

• Product Name: rac Deoxy-O-desmethyl Venlafaxine-d6
• CAS No: 1346600-06-3
• MF: C₁₆H₂₅NO
• MW: 253.412774801254
• CID: 2086897
• Update Time: 2025-11-02

rac Deoxy-O-desmethyl Venlafaxine-d6 Chemical and Physical Properties

Names and Identifiers

• rac Deoxy-O-desmethyl Venlafaxine-d6
• 4-[2-[Bis(trideuteriomethyl)amino]-1-cyclohexylethyl]phenol

• Inchi： 1S/C16H25NO/c1-17(2)12-16(13-6-4-3-5-7-13)14-8-10-15(18)11-9-14/h8-11,13,16,18H,3-7,12H2,1-2H3/i1D3,2D3
• InChI Key： BKCFZQQZVCEESN-WFGJKAKNSA-N
• SMILES： OC1C=CC(=CC=1)C(CN(C([2H])([2H])[2H])C([2H])([2H])[2H])C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 227
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on rac Deoxy-O-desmethyl Venlafaxine-d6

Comprehensive Overview of rac Deoxy-O-desmethyl Venlafaxine-d6 (CAS No. 1346600-06-3): Properties, Applications, and Research Insights

rac Deoxy-O-desmethyl Venlafaxine-d6 (CAS No. 1346600-06-3) is a deuterated analog of a key metabolite of venlafaxine, a widely studied compound in neuropharmacology. This isotopically labeled compound has garnered significant attention in pharmaceutical research due to its utility as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. The incorporation of six deuterium atoms (d6) enhances its stability and detection sensitivity, making it indispensable for quantitative bioanalysis and drug metabolism studies.

In recent years, the demand for deuterated compounds like rac Deoxy-O-desmethyl Venlafaxine-d6 has surged, driven by advancements in precision medicine and the need for reliable biomarkers. Researchers frequently search for terms such as "deuterated drug metabolites" and "isotope-labeled standards for LC-MS," reflecting the growing emphasis on analytical accuracy in pharmacokinetics. This compound’s role in clinical trials and therapeutic drug monitoring aligns with the broader trend toward personalized healthcare solutions.

The structural uniqueness of rac Deoxy-O-desmethyl Venlafaxine-d6 lies in its stereochemistry and deuterium substitution, which minimize interference during mass spectrometric detection. Its CAS No. 1346600-06-3 serves as a critical identifier in chemical databases, ensuring traceability in good laboratory practice (GLP) environments. Laboratories focusing on neurotransmitter research or antidepressant metabolism often prioritize this compound for its reproducibility and compliance with FDA and ICH guidelines.

Beyond analytical applications, rac Deoxy-O-desmethyl Venlafaxine-d6 is pivotal in elucidating the pharmacokinetic profiles of venlafaxine and its derivatives. With rising interest in mental health therapeutics, queries like "how to measure venlafaxine metabolites" and "deuterated standards for antidepressant studies" highlight its relevance. The compound’s stability under enzymatic degradation further supports its use in in vitro and in vivo studies, addressing challenges in metabolite identification.

From a synthetic chemistry perspective, the preparation of rac Deoxy-O-desmethyl Venlafaxine-d6 involves sophisticated deuterium incorporation techniques, often leveraging catalyzed hydrogen-deuterium exchange. This process underscores the intersection of isotope chemistry and pharmaceutical innovation, topics frequently explored in high-impact journals. The compound’s molecular weight (~313.5 g/mol) and chromatographic behavior are meticulously optimized to meet ISO-certified standards.

In summary, rac Deoxy-O-desmethyl Venlafaxine-d6 (CAS No. 1346600-06-3) exemplifies the synergy between analytical science and drug development. Its applications span forensic toxicology, biopharmaceutical research, and regulatory compliance, resonating with contemporary searches for "deuterated internal standards" and "venlafaxine metabolite analysis." As the scientific community continues to prioritize data integrity and method validation, this compound remains a cornerstone of modern bioanalytical methodologies.